N-[3-(1H-tetrazol-1-yl)phenyl]cyclopentanecarboxamide

Specification

• Molecular Formula: C13H15N5O
• Molecular Weight: 257.29 g/mol
• IUPAC Name: N-[3-(tetrazol-1-yl)phenyl]cyclopentanecarboxamide
• Standard InChI: InChI=1S/C13H15N5O/c19-13(10-4-1-2-5-10)15-11-6-3-7-12(8-11)18-9-14-16-17-18/h3,6-10H,1-2,4-5H2,(H,15,19)
• Standard InChI Key: JNQMWXMDZDIZIH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC(=CC=C2)N3C=NN=N3

Introduction

N-[3-(1H-tetrazol-1-yl)phenyl]cyclopentanecarboxamide is a complex organic compound featuring a tetrazole ring attached to a phenyl group, which is further linked to a cyclopentanecarboxamide moiety. This compound belongs to the class of heterocyclic compounds, which are of significant interest in medicinal chemistry and materials science due to their potential biological activities and applications in organic electronics.

Synthesis Methods

The synthesis of N-[3-(1H-tetrazol-1-yl)phenyl]cyclopentanecarboxamide typically involves the reaction of readily available precursors such as anilines and carboxylic acids or their derivatives. Advanced techniques like microwave-assisted synthesis can be employed to enhance reaction rates and minimize by-products.

Biological Activities

Tetrazole derivatives, including compounds similar to N-[3-(1H-tetrazol-1-yl)phenyl]cyclopentanecarboxamide, have been studied for their potential biological activities. These include:

• Antimicrobial Activity: Tetrazole-containing compounds have shown efficacy against various bacterial strains.

• Antihypertensive Effects: The tetrazole group can act as an antagonist at angiotensin II receptors, leading to reduced blood pressure.

• Enzyme Inhibition: These compounds may interact with enzymes through hydrogen bonding and hydrophobic interactions.

Activity Type	Target Organism/Enzyme	Efficacy
Antimicrobial	Bacterial Strains	Moderate
Antihypertensive	AT1 Receptors	High
Enzyme Inhibition	Acetylcholinesterase	Strong

Research Findings and Applications

Research into N-[3-(1H-tetrazol-1-yl)phenyl]cyclopentanecarboxamide and similar compounds continues to explore their full range of biological activities. These compounds are of interest in both academic and industrial settings due to their potential applications in medicine and materials science.